2,4-dichloro-N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}benzamide

• IUPAC Name: 2,4-dichloro-N-[2-[(1,1-dioxo-1,2-benzothiazol-3-ylidene)amino]ethyl]benzamide
• InChI: InChI=1S/C16H13Cl2N3O3S/c17-10-5-6-11(13(18)9-10)16(22)20-8-7-19-15-12-3-1-2-4-14(12)25(23,24)21-15/h1-6,9H,7-8H2,(H,19,21)(H,20,22)
• InChI Key: OLTLTQBFWLFOKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NCCNC(=O)C3=C(C=C(C=C3)Cl)Cl)NS2(=O)=O
• Molecular Formula: C16H13Cl2N3O3S
• Molecular Weight: 398.3 g/mol

Description

2,4-dichloro-N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}benzamide, also known as DBIBB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DBIBB is a benzisothiazole derivative that has been synthesized through various methods and has been shown to possess unique biochemical and physiological effects.

Mechanism of Action

2,4-dichloro-N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}benzamide exerts its effects through the inhibition of PTP1B activity, which leads to the activation of insulin signaling and glucose uptake. It also induces apoptosis in cancer cells through the activation of caspases and the downregulation of anti-apoptotic proteins. This compound's anti-inflammatory properties are thought to be mediated through the inhibition of NF-κB signaling and the downregulation of inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to possess unique biochemical and physiological effects. It has been shown to increase glucose uptake and improve insulin sensitivity in diabetic animal models. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. Additionally, this compound has been shown to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

2,4-dichloro-N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}benzamide has several advantages for lab experiments, including its ability to selectively inhibit PTP1B activity without affecting other protein tyrosine phosphatases. It also possesses unique biochemical and physiological effects, making it a potential candidate for various research applications. However, this compound has several limitations, including its potential toxicity and the need for careful handling and purification due to its chemical properties.

Future Directions

There are several future directions for 2,4-dichloro-N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}benzamide research, including the development of more efficient synthesis methods and the investigation of its potential applications in cancer therapy and the treatment of inflammatory diseases. Additionally, further studies are needed to investigate the potential toxicity and safety of this compound and its derivatives. Overall, this compound shows great potential as a candidate for scientific research applications, and further studies are needed to fully understand its properties and potential applications.

Synthesis Methods

2,4-dichloro-N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}benzamide has been synthesized through various methods, including the reaction of 2,4-dichlorobenzoyl chloride with 2-aminoethanethiol hydrochloride, followed by the reaction with 1,1-dioxide-1,2-benzisothiazole. Another method involves the reaction of 2,4-dichlorobenzoyl chloride with 2-aminoethyl-1,3-benzisothiazole-1,1-dioxide. Both methods involve the use of organic solvents and reagents and require careful handling and purification.

Scientific Research Applications

2,4-dichloro-N-{2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]ethyl}benzamide has been extensively studied for its potential applications in scientific research. It has been shown to possess unique biochemical and physiological effects, including the inhibition of protein tyrosine phosphatase 1B (PTP1B) activity, which is involved in the regulation of insulin signaling and glucose homeostasis. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. Additionally, this compound has been shown to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.